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Compound of Interest

Compound Name: Ethyl 4-bromobutyrate

Cat. No.: B046930

An In-depth Technical Guide to Ethyl 4-bromobutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-bromobutyrate, a versatile
bifunctional reagent crucial in various fields of chemical synthesis, particularly in the
development of pharmaceuticals and agrochemicals. This document outlines its chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and its key
applications.

Core Identity and Properties

Ethyl 4-bromobutyrate, also known as y-Bromobutyric acid ethyl ester, is a valuable building
block in organic synthesis. Its structure incorporates both a reactive alkyl bromide for
nucleophilic substitution and an ethyl ester group.

CAS Number: 2969-81-5[1][2][3][4][5][6]

Chemical Identifiers
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Identifier

Value

Molecular Formula

CeH11BrO2[3][4][5][7][€]

Molecular Weight 195.05 g/mol [2][3][4][5][7]
IUPAC Name ethyl 4-bromobutanoate[7][9]
inChi InChl=1S/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-
n
5H2,1H3[2][5][7]
XBPOBCXHALHJFP-UHFFFAOY SA-N[2][5][7]
InChlKey

[8]

Canonical SMILES

CCOC(=0)CCCBI2][7][9]

Synonyms

4-Bromobutyric acid ethyl ester, Ethyl y-
bromobutyrate, 1-Bromo-3-
(carboethoxy)propane, 3-(Ethoxycarbonyl)propyl
bromide[2][5][10]

hvsical and Chemical :

Property

Value

Physical State

Liquid[2][7][11]

Clear, colorless to pale yellow liquid[1][7][11][12]

Appearance

pp [13]
Boiling Point 80-82 °C @ 10 mmHg[1][2][6][13][14]
Density 1.363 g/mL at 25 °C[1][2][6][15]

Refractive Index (n2°/D)

1.456[1][2][6]

Flash Point

90 °C (194 °F) - closed cup|[2][13]

Vapor Pressure

0.362 mmHg at 25 °C[6][14]

Solubility

Immiscible in water[6]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural confirmation of Ethyl 4-bromobutyrate.

Spectroscopy Key Data Points

5 4.10 (q, 2H), 3.43 (t, 2H), 2.45 (t, 2H), 2.13 (m,

1H NMR (300 MHz, CDCls) 2H), 1.22 (t, 3H)[1]

13C NMR Data available in spectral databases[14][16]

Data available in spectral databases[5][7][17]

Infrared (IR) (1]

Mass Spectrometry (MS) Data available in spectral databases[5][7][8]

Safety and Handling

Ethyl 4-bromobutyrate is a hazardous chemical that requires careful handling in a laboratory
setting.

GHS Hazard Information

Category Description
Pictogram GHSO07 (Exclamation Mark)[15][19]
Signal Word Warning[2][19][20][21]

H315: Causes skin irritation[2][7][19][20]. H319:
Hazard Statements Causes serious eye irritation[2][7][19][20]. H335:
May cause respiratory irritation[2][7][19].

P261, P264, P271, P280, P302+P352,

Precautionary Statements
P305+P351+P338[2][21]

Handling and Storage

o Handling: Use in a well-ventilated area or under a fume hood.[21] Wear appropriate personal
protective equipment (PPE), including gloves and safety goggles.[2][20] Keep away from
heat, sparks, and open flames.[11][21]

o Storage: Store in a tightly closed container in a cool, well-ventilated place.[19][21]
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Experimental Protocols

Synthesis of Ethyl 4-bromobutyrate from y-
Butyrolactone (One-Step Method)

This protocol is adapted from a patented, efficient one-step synthesis method that offers high
yield and purity.[22][23]

Methodology:

Reaction Setup: Add y-butyrolactone (e.g., 2009g) to a three-necked flask equipped with a
stirrer and gas inlet, placed in a water bath to maintain a temperature of 10-30 °C.[23]

HBr Gas Introduction: Slowly bubble dry hydrogen bromide (HBr) gas into the stirred y-
butyrolactone. The optimal molar ratio of HBr to y-butyrolactone is approximately 1.2:1.[22]
[23]

Ring Opening: After HBr addition is complete, raise the reaction temperature to 0-50 °C and
continue stirring for 1-3 hours to ensure the complete ring-opening of the lactone to form 4-
bromobutyric acid.[23]

Esterification: Add absolute ethanol to the reaction mixture. A molar ratio of approximately
1.06:1 of ethanol to the initial y-butyrolactone is recommended.[22] Control the temperature
between 10-90 °C and stir for 2-6 hours until the esterification is complete.[23]

Work-up and Purification: a. Cool the reaction mixture and add deionized water to wash it.
[23][24] b. Separate the lower organic layer. c. Wash the organic layer with a saturated
sodium bicarbonate (NaHCO3) solution to neutralize any remaining acid, adjusting the pH to
7.0.[23][24] d. Separate the organic layer again and wash with deionized water.[23][24] e.
Dry the organic phase over an anhydrous drying agent (e.g., anhydrous sodium sulfate or
magnesium sulfate).[1][24] f. Filter off the drying agent and concentrate the filtrate under
reduced pressure to yield the final product, Ethyl 4-bromobutyrate. The product is typically
a colorless to yellow oil.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b046930?utm_src=pdf-body
https://www.chemicalbook.com/article/ethyl-4-bromobutyrate-synthesis-applications-and-role-in-zilpaterol-elisa-development.htm
https://patents.google.com/patent/CN114736119A/en
https://patents.google.com/patent/CN114736119A/en
https://www.chemicalbook.com/article/ethyl-4-bromobutyrate-synthesis-applications-and-role-in-zilpaterol-elisa-development.htm
https://patents.google.com/patent/CN114736119A/en
https://patents.google.com/patent/CN114736119A/en
https://www.chemicalbook.com/article/ethyl-4-bromobutyrate-synthesis-applications-and-role-in-zilpaterol-elisa-development.htm
https://patents.google.com/patent/CN114736119A/en
https://patents.google.com/patent/CN114736119A/en
https://www.chemicalbook.com/synthesis/ethyl-4-bromobutyrate.htm
https://patents.google.com/patent/CN114736119A/en
https://www.chemicalbook.com/synthesis/ethyl-4-bromobutyrate.htm
https://patents.google.com/patent/CN114736119A/en
https://www.chemicalbook.com/synthesis/ethyl-4-bromobutyrate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5216846.htm
https://www.chemicalbook.com/synthesis/ethyl-4-bromobutyrate.htm
https://www.benchchem.com/product/b046930?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5216846.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

‘Work-up & Purification
—_— 1

Reaction Flask
Dy I Bl (10-30°C -> 0-50°C -> 10-90°C)

‘Wash with sat. NaHCO3 i Dy (e.g., Na2501) Ethyl 4-bromobutyrate

Click to download full resolution via product page

Caption: Workflow for the one-step synthesis of Ethyl 4-bromobutyrate.

Analytical Protocol: HPLC Method

Ethyl 4-bromobutyrate can be analyzed by reverse-phase High-Performance Liquid
Chromatography (HPLC).[10]

Methodology:
e Column: Newcrom R1 or equivalent C18 reverse-phase column.[10]

e Mobile Phase: A mixture of acetonitrile (MeCN) and water. Phosphoric acid is added as a
modifier. For Mass Spectrometry (MS) compatible methods, formic acid should be used
instead of phosphoric acid.[10]

o Detection: UV detection at an appropriate wavelength or MS detection.

e Application: This method is suitable for purity analysis, impurity profiling, and
pharmacokinetic studies.[10]
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Applications in Research and Drug Development

Ethyl 4-bromobutyrate's bifunctional nature makes it a key intermediate in the synthesis of
complex molecules.

Pharmaceutical Intermediates: It is widely used to synthesize active pharmaceutical
ingredients (APIs), including various inhibitors, antagonists, and anticoagulants.[12]

e Antitumor Agents: It serves as a precursor in the synthesis of thieno[2,3-b]-azepin-4-ones, a
class of compounds investigated for their anti-tumor properties.[2]

e Enzyme-Linked Immunosorbent Assay (ELISA): It was utilized in the development of an
ELISA for the detection of zilpaterol, a veterinary drug.[1][2][22]

o Peptide Chemistry: The compound is used as a building block for creating firefly luciferase
inhibitor-conjugated peptide derivatives.[1]

e Agrochemicals: It is an important synthetic precursor for developing new pesticides and
herbicides.[6][12]

Ethyl 4-bromobutyrate

Pharrnaceuti;;lz/ i Diagnostics Agrochemicals
Antitumor Agents Enzyme Inhibitors Other APIs ELISA Development Pesticides & Herbicides
(thieno[2,3-b]-azepin-4-ones) (e.g., Luciferase) (Antagonists, Anticoagulants) (e.g., for Zilpaterol)

Click to download full resolution via product page

Caption: Key application areas of Ethyl 4-bromobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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